4-[(3-Chlorobenzyl)amino]-1,1,1-trifluorobut-3-en-2-one

• IUPAC Name: (E)-4-[(3-chlorophenyl)methylamino]-1,1,1-trifluorobut-3-en-2-one
• InChI: InChI=1S/C11H9ClF3NO/c12-9-3-1-2-8(6-9)7-16-5-4-10(17)11(13,14)15/h1-6,16H,7H2/b5-4+
• InChI Key: LFRJAHSTRGCYEF-SNAWJCMRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC=CC(=O)C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)CN/C=C/C(=O)C(F)(F)F
• Molecular Formula: C11H9ClF3NO
• Molecular Weight: 263.64 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the reaction of tert-butyl 3-aminopropanoate with 4-chlorobenzaldehyde. The reaction proceeds via an imine formation, followed by cyclization to yield the final product. Detailed synthetic pathways and conditions can be found in relevant literature.

Scientific Research Applications

Synthesis of Trifluoromethylated Heterocycles

Researchers have developed methods for synthesizing intermediate 4-dialkylamino-1,1,1-trifluorobut-3-ene-2-ones, which are pivotal in producing pyrroles and other bicyclic heteroaromatics with trifluoromethyl substitution. These compounds are obtained through cyclizations that may involve simple dehydration or decarboxylation, demonstrating the versatility of trifluoromethylated enones in heterocyclic chemistry (Andrew & Mellor, 2000).

Novel Modes of Isomerization and Cyclization

Another study highlights the conversion of N-ethylidene-tert-butylamine to 4-tert-butylamino-1,1,1-trifluorobut-3-en-2-one, which, upon treatment with anilines, undergoes amino substituent exchange and, when heated in the presence of phosphoryl trichloride, results in 2-(trifluoromethyl)quinolines through an N -> ortho shift and cyclization process (Keller & Schlosser, 1996).

Antimicrobial Activity Screening

The synthesis and screening of various 2-alkyl(aryl)-7-chloro-6-fluoro-4-(trifluoromethyl)-quinolines and their phenylacetylene derivatives, derived from (Z)-4-((3-chloro-4-fluorophenyl)amino)-1,1,1-trifluorobut-3-en-2-ones, were examined for antimicrobial activity. Despite the innovative approach, these compounds did not show significant results against bacteria and fungi at the tested concentrations (Bonacorso et al., 2018).

Peptide Synthesis Applications

The potential of 4,4,4-trifluoro-3-oxo-1-butenyl groups as protective groups for the N-H terminal of amino acids in peptide synthesis was explored. This study suggests that amino acids can react with 4-ethoxy-1,1,1-trifluoro-3-buten-2-one to yield N-protected amino acids, which are pivotal in the formation of peptide bonds without racemization (Gorbunova et al., 1991).

Conformational and Docking Studies

An investigation into triazole derivatives, specifically those synthesized with variations of the chlorobenzyl group, focused on their structural aspects, chemical reactivity, and potential inhibitory activity against tuberculosis through molecular docking analyses. These studies provide insights into the structure-activity relationships and potential pharmaceutical applications of such compounds (Kumar et al., 2021).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Mode of Action

Related compounds have been shown to undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially alter the compound’s interaction with its targets.

Biochemical Pathways

Similar compounds have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.